Cas no 2783680-11-3 (4-Methoxy-2-{4-[(3-methylphenyl)methyl]piperazin-1-yl}pyrimidine)

• Product Name: 4-Methoxy-2-{4-[(3-methylphenyl)methyl]piperazin-1-yl}pyrimidine
• CAS No: 2783680-11-3
• MF: C₁₇H₂₂N₄O
• MW: 298.382783412933
• CID: 5328403
• PubChem ID: 165435285
• Update Time: 2025-10-28

4-Methoxy-2-{4-[(3-methylphenyl)methyl]piperazin-1-yl}pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-Methoxy-2-[4-[(3-methylphenyl)methyl]-1-piperazinyl]pyrimidine
• F6619-5772
• AKOS040857027
• 2783680-11-3
• 4-methoxy-2-{4-[(3-methylphenyl)methyl]piperazin-1-yl}pyrimidine
• 4-Methoxy-2-{4-[(3-methylphenyl)methyl]piperazin-1-yl}pyrimidine

• Inchi： 1S/C17H22N4O/c1-14-4-3-5-15(12-14)13-20-8-10-21(11-9-20)17-18-7-6-16(19-17)22-2/h3-7,12H,8-11,13H2,1-2H3
• InChI Key： GKASFJDNRPCHCA-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=NC(=N1)N1CCN(CC2C=CC=C(C)C=2)CC1

Computed Properties

• Exact Mass: 298.17936134g/mol
• Monoisotopic Mass: 298.17936134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 41.5Ų

Experimental Properties

• Density: 1.157±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 458.0±55.0 °C(Predicted)
• pka: 7.24±0.10(Predicted)

Additional information on 4-Methoxy-2-{4-[(3-methylphenyl)methyl]piperazin-1-yl}pyrimidine

Comprehensive Guide to 4-Methoxy-2-{4-[(3-methylphenyl)methyl]piperazin-1-yl}pyrimidine (CAS No. 2783680-11-3)

4-Methoxy-2-{4-[(3-methylphenyl)methyl]piperazin-1-yl}pyrimidine (CAS 2783680-11-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound features a unique molecular structure combining a pyrimidine core with a piperazine moiety and a methoxy group, making it a versatile intermediate for drug discovery and development. Researchers and industry professionals frequently search for this compound due to its potential applications in central nervous system (CNS) drug design and kinase inhibition studies.

The molecular formula of 4-Methoxy-2-{4-[(3-methylphenyl)methyl]piperazin-1-yl}pyrimidine is C₁₇H₂₂N₄O, with a molecular weight of approximately 298.39 g/mol. Its structural complexity allows it to interact with various biological targets, particularly in neuropharmacology and cancer research. The presence of the piperazine ring enhances its binding affinity to receptors, while the methoxy group contributes to its metabolic stability. These properties make it a valuable candidate for high-throughput screening (HTS) and medicinal chemistry optimization.

One of the most searched questions about 4-Methoxy-2-{4-[(3-methylphenyl)methyl]piperazin-1-yl}pyrimidine is its role in drug discovery pipelines. Recent studies suggest its potential as a dopamine receptor modulator, which aligns with the growing interest in neurological disorders such as Parkinson's disease and schizophrenia. Additionally, its kinase inhibitory activity has sparked curiosity in oncology research, particularly for targeting tyrosine kinase pathways. These applications position CAS 2783680-11-3 as a compound of high relevance in modern pharmacology.

The synthesis of 4-Methoxy-2-{4-[(3-methylphenyl)methyl]piperazin-1-yl}pyrimidine typically involves multi-step organic reactions, including nucleophilic substitution and catalytic hydrogenation. Researchers often optimize these processes to improve yield and purity, addressing another common query about scalable synthesis methods. The compound's solubility in organic solvents like DMSO and methanol further facilitates its use in laboratory settings. Analytical techniques such as HPLC and NMR spectroscopy are essential for quality control, ensuring its suitability for preclinical studies.

Market trends indicate a rising demand for 4-Methoxy-2-{4-[(3-methylphenyl)methyl]piperazin-1-yl}pyrimidine, driven by its potential in personalized medicine and targeted therapy. Pharmaceutical companies and academic institutions are increasingly sourcing this compound for structure-activity relationship (SAR) studies. Its compatibility with combinatorial chemistry approaches also makes it a favorite among chemists exploring novel drug scaffolds. As the industry shifts toward AI-driven drug design, computational models frequently reference CAS 2783680-11-3 for virtual screening and molecular docking simulations.

In conclusion, 4-Methoxy-2-{4-[(3-methylphenyl)methyl]piperazin-1-yl}pyrimidine (CAS 2783680-11-3) represents a promising compound with multifaceted applications in pharmaceutical research and biotechnology. Its unique structure and biological activity continue to inspire innovations in CNS therapeutics and cancer treatment. For researchers seeking reliable data on this compound, understanding its synthetic routes, physicochemical properties, and mechanistic insights is crucial for advancing its potential in drug development.